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Compound of Interest

Compound Name: 6(Z)-Octadecenol

Cat. No.: B3121030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques for confirming the

structure of synthetic 6-cis-Octadecenol, also known as Petroselinyl alcohol. It offers a detailed

examination of spectroscopic and chromatographic methods, presenting experimental data to

differentiate it from its geometric isomer, 6-trans-Octadecenol.

Structural Confirmation: A Comparative Analysis of
Spectroscopic Data
The definitive confirmation of the 6-cis-Octadecenol structure relies on a combination of

analytical techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Gas

Chromatography-Mass Spectrometry (GC-MS), and Infrared (IR) spectroscopy. Each method

provides unique insights into the molecule's architecture, particularly the position and geometry

of the double bond.
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Analytical
Technique

Key Parameter
6-cis-Octadecenol
(Expected)

6-trans-
Octadecenol
(Expected)

¹H NMR
Vinylic Proton

Chemical Shift (δ)

~5.3-5.4 ppm

(multiplet)

~5.3-5.4 ppm

(multiplet)

Vinylic Proton

Coupling Constant (J)
~10-12 Hz ~14-16 Hz

¹³C NMR
Olefinic Carbon

Chemical Shift (δ)
~129-130 ppm ~129-130 ppm

Allylic Carbon

Chemical Shift (δ)
~27 ppm ~32 ppm

GC-MS Retention Time Earlier elution time Later elution time

Mass Spectrum

(Electron Ionization)

Molecular Ion (m/z

268), Characteristic

fragmentation pattern

Molecular Ion (m/z

268), Similar

fragmentation with

potential minor

differences in

fragment ion

intensities

IR Spectroscopy
C-H out-of-plane bend

(cis)

~720 cm⁻¹

(characteristic)
Absent

C-H out-of-plane bend

(trans)
Absent

~965 cm⁻¹

(characteristic)

Experimental Protocols
Synthesis of 6-cis-Octadecenol
A common and effective method for the stereoselective synthesis of cis-alkenols is the Wittig

reaction.

Reaction Scheme:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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